Cas no 1529523-16-7 (4-Bromo-2-fluoro-3-formylbenzonitrile)

• Product Name: 4-Bromo-2-fluoro-3-formylbenzonitrile
• CAS No: 1529523-16-7
• MF: C₈H₃BrFNO
• MW: 228.017924547195
• CID: 5056375
• Update Time: 2025-05-24

4-Bromo-2-fluoro-3-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-3-formylbenzonitrile

• Inchi： 1S/C8H3BrFNO/c9-7-2-1-5(3-11)8(10)6(7)4-12/h1-2,4H
• InChI Key： RTQKYMJFQKPBMB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(=C1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Bromo-2-fluoro-3-formylbenzonitrile

4-Bromo-2-fluoro-3-formylbenzonitrile: A Comprehensive Overview

4-Bromo-2-fluoro-3-formylbenzonitrile (CAS No. 1529523-16-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzene ring substituted with a bromo group, a fluoro group, and a formyl group, along with a cyano group. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 4-bromo-2-fluoro-3-formylbenzonitrile involves advanced organic synthesis techniques, often employing multi-step reactions with precise control over reaction conditions. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly improved the yield and purity of this compound. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its production.

One of the most notable applications of 4-bromo-2-fluoro-3-formylbenzonitrile is in the development of novel pharmaceutical agents. Its structure allows for potential interactions with various biological targets, such as enzymes and receptors, making it a promising candidate for drug discovery. For instance, studies have shown that this compound exhibits selective inhibition against certain kinases, which are key players in cancer progression. Additionally, its ability to act as a precursor in the synthesis of more complex molecules further enhances its utility in drug design.

In the realm of materials science, 4-bromo-2-fluoro-3-formylbenzonitrile has been investigated for its potential as a building block in the creation of advanced materials, such as organic semiconductors and optoelectronic devices. The presence of electron-withdrawing groups like bromine and cyano enhances its electronic properties, making it suitable for applications in flexible electronics and energy storage systems. Recent research has focused on incorporating this compound into polymer frameworks to improve their conductivity and stability.

The study of 4-bromo-2-fluoro-3-formylbenzonitrile has also extended into the field of analytical chemistry, where it serves as a reference standard for chromatographic and spectroscopic analyses. Its distinct spectral features make it an ideal compound for calibrating instruments used in quality control processes within pharmaceutical and chemical industries.

From an environmental standpoint, understanding the fate and behavior of 4-bromo-2-fluoro-3-formylbenzonitrile in natural systems is crucial. Recent studies have examined its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid transformation under aerobic conditions due to the activity of microbial enzymes. This knowledge is essential for assessing its potential impact on ecosystems and guiding sustainable practices in its production and disposal.

In conclusion, 4-bromo-2-fluoro-3-formylbenzonitrile (CAS No. 1529523-16-7) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industries alike. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in shaping future innovations.